BENGHE Foundational & Exploratory

Check Availability & Pricing

TZ4M manual and datasheet for first-time users

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TZAM

Cat. No.: B12387039

An In-Depth Technical Guide to the TZ4M Temperature Controller for First-Time Users

Audience Focus: This document serves as a comprehensive technical guide for professionals
in industrial process control, automation, and related fields who are new to the TZ4M series of
temperature controllers. While the core principles of control systems are broadly applicable, the
TZA4M is specifically an industrial temperature controller and is not designed for direct
application in life science or drug development research such as signaling pathway analysis.
This guide provides a detailed overview of its functionalities, specifications, and operational
workflows.

The Autonics TZ4M is a dual PID auto-tuning temperature controller designed for precise and
stable temperature management in various industrial applications.[1][2] Its versatility is
showcased through multiple control methods, diverse input and output options, and a clear 4-
digit 7-segment LED display.[3] This guide will delve into the core specifications, operational
procedures, and logical workflows of the TZ4M to enable effective implementation for first-time
users.

Core Specifications

The capabilities of the TZ4M controller are extensive, covering a wide range of process
requirements. The following tables summarize the key quantitative data for easy reference and
comparison.

General Specifications
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Specification Value

Power Supply 100-240 VAC, 50/60 Hz[4]

24 VAC 50/60 Hz, 24-48 VDC[4]

Allowable Voltage Range 90 to 110% of rated voltage[4]

Power Consumption Approx. 6 VA, Max. 7TW[4]

4-digit 7-segment LED (Process Value: Red, Set

Display Method
Value: Green)[4]

Dimensions 72 x 72 mm[1]

Weight Approx. 0.82 Ibs[1]

Ambient Temperature -10 to 50°C (Storage: -20 to 60°C)[4]
Ambient Humidity 35 to 85% RH (Storage: 35 to 85% RH)[4]

Input Specifications

Input Type Model/Range

K(CA), J(IC), E(CR), T(CC), R(PR), S(PR),

Thermocouple
N(NN), W(TT)[3][4]

RTD DPt100Q, JPt100Q (3-wire)[5]
Voltage 1-5 VDC, 0-10 VDCJ[4]
Current 4-20 mA DC[4]

Output Specifications
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Output Type

Specification

Relay Contact

250 VAC 3A 1c[4]

SSR Drive Voltage

12 VDC =3V, Max. 30mA[4]

Current

4-20 mA DC (Load resistance: Max. 600Q)[4]

Alarm Output

Alarml + Alarm2[1]

PV Retransmission

4-20 mA DC (Load resistance: Max. 600Q)[4]

Control Specifications

Control Parameter

Range/Value

Control Method

ONJ/OFF, P, PI, PD, PIDF, PIDS[3][6]

Sampling Cycle

500 msJ3]

Proportional Band (P)

0.1 to 100.0% of FS[4]

Integral Time (1)

0 to 3,600 sec[7]

Derivative Time (D)

0 to 3,600 sec[7]

Control Period (T)

1 to 120 sec (for Relay/SSR output)[7]

Hysteresis

1 to 100°C/°F (at ON/OFF control)[8]

Key Operational Protocols

This section details the methodologies for crucial operations of the TZ4M controller. These
procedures are fundamental to configuring the device for optimal performance in a given
application.

Protocol 1: Initial Setup and Input Configuration

« Installation: The unit must be securely mounted on a panel in an environment free from
excessive dust, flammable gases, direct sunlight, humidity, vibration, or impact.[8]
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e Wiring: Connect the power supply and input sensor to the appropriate terminals, ensuring
the correct polarity for thermocouple inputs.[8] Use terminals of the specified size and tighten
the screws to the recommended torque (0.74 to 0.90 N-m) to prevent malfunctions.[8]

 Input Type Selection: Before powering on, configure the internal switches to match the type
of input sensor (e.g., thermocouple, RTD, voltage, or current) being used.[9][10]

o Power On and Verification: Apply power to the unit. The Process Value (PV) and Set Value
(SV) will be displayed. Verify that the PV reading is within the expected range for the
connected sensor.

Protocol 2: Auto-Tuning (AT) Procedure

The auto-tuning function enables the controller to automatically determine the optimal PID
parameters by analyzing the thermal characteristics of the system.[8]

« Initiate Auto-Tuning: Press and hold the AT key for 3 seconds or more to start the auto-tuning
process.[8] The AT lamp on the front panel will begin to flicker.[8]

e Tuning Execution: The controller will cycle the output ON and OFF to measure the system's
response. This process can be executed at the set value (SV) or at 70% of the SV,
depending on the selected mode in the parameter settings.[8]

o Completion: Once the tuning is complete, the AT lamp will turn off. The controller will have
calculated and saved the optimal Proportional Band (P), Integral Time (I), and Derivative
Time (D) values.[8]

o Cancellation: To stop the auto-tuning process manually, press and hold the AT key for 5
seconds or more.[8] If power is lost during tuning, the PID constants will not be updated.[8]

Logical Workflows and Diagrams

To visualize the operational logic of the TZ4M, the following diagrams have been created using
the DOT language.
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Caption: PID Control Logic Workflow in the TZ4M.

Compare PV to Alarm Setting

Alarm Condition Met?

Yes No

Alarm Output ON Alarm Output OFF

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b12387039?utm_src=pdf-body-img
https://www.benchchem.com/product/b12387039?utm_src=pdf-body
https://www.benchchem.com/product/b12387039?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Basic Alarm Operation Logical Flow.
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Caption: TZ4M Auto-Tuning (AT) Experimental Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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